Cas no 172516-45-9 (Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate)

Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate structure

172516-45-9 structure

Product Name:Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate

CAS No:172516-45-9

Molecular Formula:C₂₀H₂₂O₃S₂

Molecular Weight:374.51688

MDL:MFCD00085054

CID:134114

PubChem ID:2778741

Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Properties

Names and Identifiers

- Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-[(phenylmethyl)thio]-, ethylester
- Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-[(phenylmethyl)thi...
- ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
- ethyl 3-benzylsulfanyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate
- HMS554J04
- Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobe
- MLS001060790
- CHEBI:93265
- BDBM50454294
- CHEMBL1717143
- HMS2203J07
- Ethyl 3-benzylthio-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo(c)thiophene-1-carboxylate
- SMR000486258
- AKOS015908756
- Q27164980
- CCG-240446
- MFCD00085054
- FT-0625990
- Maybridge1_004602
- 6,6-dimethyl-4-oxo-3-(phenylmethylthio)-5,7-dihydro-2-benzothiophene-1-carboxylic acid ethyl ester
- HMS3355D18
- Benzo[c]thiophene-1-carboxylicacid,4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-[(phenylmethyl)thio]-,ethylester
- W-206032
- 172516-45-9
- DTXSID00381104
- SCHEMBL19520776
- Oprea1_189574
- ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[
- +Expand
- MDL： MFCD00085054
- InChIKey： XFYSUPHMJSFOLU-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H22O3S2/c1-4-23-18(22)17-14-10-20(2,3)11-15(21)16(14)19(25-17)24-12-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3
- SMILES： CCOC(=O)C1=C2CC(C)(C)CC(=O)C2=C(SCC3=CC=CC=C3)S1

Computed Properties

Exact Mass: 374.10100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 374.10103691g/mol
Heavy Atom Count: 25
Complexity: 499
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.4
Topological Polar Surface Area: 96.9Å²

Experimental Properties

LogP: 5.37220
PSA: 96.91000
Refractive Index: 1.614
Boiling Point: 0°C
Melting Point: 119-122°C
Flash Point: 0°C
Density: 1.25

Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Security Information

Safety Instruction： 26-36/37/39
Risk Phrases： 20/21/22

Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB200118-1 g	Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate, 95%; .	172516-45-9	95%	1g	€128.20	2023-05-20
Ambeed	A625572-1g	Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate	172516-45-9	97%	1g	$112.0
Matrix Scientific	083681-1g	Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate, 97%	172516-45-9	97%	1g	$120.00	2023-09-05
TRC	E065200-500mg	Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate	172516-45-9		500mg	$ 240.00	2022-06-05

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172516-45-9 (Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:172516-45-9)Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate

Purity:99%

Quantity:5g

Price($):302.0